Cas no 192704-56-6 (11a-Hydroxy Mexrenone)

11a-Hydroxy Mexrenone Properties

Names and Identifiers

• Pregn-4-ene-7,21-dicarboxylicacid, 11,17-dihydroxy-3-oxo-, g-lactone, methyl ester, (7a,11a,17a)-
• 11-A-Hydroxy canrenone methyl ester
• 11-Alpha-Hydroxy canrenone methyl ester
• 11α-Hydroxy Mexrenone
• 11alpha-Hydroxymexrenone
• W4125
• Eplerenone intermediate A2
• 11α-HydroxEplerenone Impurity
• 11α,17β-Dihydroxypregn-4-en-3-one 7α,21-dicarboxylic Acid γ-Lactone Methyl Ester
• 11-ALPHA-HYDROXY-7-ALPHA-(METHOXYCARBONYL)-3-OXOPREGN-4-ENE-21,17-ALPHA-CARBOLACTONE
• (7α,11α,17α)-11,17-Dihydroxy-3-oxopregn-4-ene-7,21-dicarboxylic Acid γ-Lactone Methyl Ester
• 11α-HydroxyMexrenone
• CS340
• BDBM225710
• ST24027181
• (2'R,7R,
• 11a-Hydroxy Mexrenone
• +Expand

• MDL： MFCD18252911
• InChIKey： ZYDNRZOTRVTMRC-IIYDDONESA-N
• Inchi： 1S/C24H32O6/c1-22-7-4-14(25)10-13(22)11-15(21(28)29-3)19-16-5-8-24(9-6-18(27)30-24)23(16,2)12-17(26)20(19)22/h10,15-17,19-20,26H,4-9,11-12H2,1-3H3/t15-,16+,17-,19+,20+,22+,23+,24-/m1/s1
• SMILES： O1C(C([H])([H])C([H])([H])[C@]21C([H])([H])C([H])([H])[C@@]1([H])[C@]3([H])[C@]([H])(C(=O)OC([H])([H])[H])C([H])([H])C4=C([H])C(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])[C@@]([H])(C([H])([H])[C@@]12C([H])([H])[H])O[H])=O)=O

Computed Properties

• Exact Mass: 416.219889g/mol
• Surface Charge: 0
• XLogP3: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 416.219889g/mol
• Monoisotopic Mass: 416.219889g/mol
• Topological Polar Surface Area: 89.9Ų
• Heavy Atom Count: 30
• Complexity: 847
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 10
• Surface Charge: 0

Experimental Properties

• LogP: 2.96400
• PSA: 89.90000
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),